Cas no 1822850-72-5 (Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate)

• Product Name: Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate
• CAS No: 1822850-72-5
• MF: C₁₄H₁₆F₃NO₃
• MW: 303.276954650879
• CID: 5766078
• PubChem ID: 165913791
• Update Time: 2025-07-19

Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6249816
• 1822850-72-5
• benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate
• Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate

• Inchi： 1S/C14H16F3NO3/c15-14(16,17)13(20)7-4-8-18(10-13)12(19)21-9-11-5-2-1-3-6-11/h1-3,5-6,20H,4,7-10H2
• InChI Key： GFCZKKIUJBWHBH-UHFFFAOYSA-N
• SMILES： FC(C1(CN(C(=O)OCC2C=CC=CC=2)CCC1)O)(F)F

Computed Properties

• Exact Mass: 303.10822786g/mol
• Monoisotopic Mass: 303.10822786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.8Ų

Additional information on Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate

Comprehensive Overview of Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1822850-72-5)

Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1822850-72-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a trifluoromethyl group and a hydroxy moiety in its structure enhances its reactivity and potential applications, making it a valuable intermediate in synthetic chemistry.

The unique structural features of Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate contribute to its utility in the development of bioactive molecules. Researchers are particularly interested in its role as a building block for designing novel compounds with improved pharmacokinetic properties. The trifluoromethyl group is known to enhance metabolic stability and lipophilicity, which are critical factors in drug design. Additionally, the benzyl carboxylate moiety provides a protective group that can be selectively removed under mild conditions, facilitating further functionalization.

In recent years, the demand for fluorinated compounds like Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate has surged due to their applications in medicinal chemistry and crop protection. Fluorine incorporation is a common strategy to optimize the bioactivity of molecules, as it can influence binding affinity and selectivity. This compound’s potential as a precursor for central nervous system (CNS) drugs or agrochemicals aligns with current trends in sustainable and precision agriculture.

The synthesis of Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate typically involves multi-step organic reactions, including carboxylation and hydroxylation processes. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to improve yield and enantioselectivity. These innovations address the growing need for efficient and scalable production methods in the fine chemical industry.

From a commercial perspective, Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its CAS No. 1822850-72-5 serves as a unique identifier for procurement and regulatory compliance. The compound’s stability under standard storage conditions and compatibility with common solvents further enhance its practicality for laboratory use.

Looking ahead, the exploration of Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate in green chemistry applications is an emerging area of interest. Researchers are investigating eco-friendly synthetic routes and catalytic systems to minimize waste and energy consumption. This aligns with global initiatives to reduce the environmental footprint of chemical manufacturing while maintaining high efficiency and selectivity.

In summary, Benzyl 3-hydroxy-3-(trifluoromethyl)piperidine-1-carboxylate (CAS No. 1822850-72-5) represents a promising compound with broad applicability in pharmaceuticals, agrochemicals, and material science. Its structural complexity and functional diversity make it a focal point for innovation in synthetic chemistry and drug discovery. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in advancing next-generation therapeutics and sustainable technologies.